Cas no 898418-94-5 (N-benzyl-2-(8-chloro-5-oxo[1,2,3]triazolo[1,5-a]quinazolin-4(5H)-yl)-N-ethylacetamide)

N-benzyl-2-(8-chloro-5-oxo[1,2,3]triazolo[1,5-a]quinazolin-4(5H)-yl)-N-ethylacetamide is a specialized heterocyclic compound featuring a fused triazoloquinazolinone core with a chloro substitution at the 8-position. Its structure incorporates an N-benzyl-N-ethylacetamide side chain, enhancing solubility and potential reactivity. This compound is of interest in medicinal chemistry due to its triazoloquinazolinone scaffold, which is associated with diverse biological activities, including kinase inhibition and CNS modulation. The chloro substituent may further influence binding affinity and metabolic stability. Its synthetic versatility allows for derivatization, making it a valuable intermediate for pharmaceutical research. Suitable for controlled reactions, it requires handling under inert conditions due to its reactive functional groups.
N-benzyl-2-(8-chloro-5-oxo[1,2,3]triazolo[1,5-a]quinazolin-4(5H)-yl)-N-ethylacetamide structure
898418-94-5 structure
Product Name:N-benzyl-2-(8-chloro-5-oxo[1,2,3]triazolo[1,5-a]quinazolin-4(5H)-yl)-N-ethylacetamide
CAS No:898418-94-5
MF:C20H18ClN5O2
MW:395.842222690582
CID:6123526
PubChem ID:7286751
Update Time:2025-08-04

N-benzyl-2-(8-chloro-5-oxo[1,2,3]triazolo[1,5-a]quinazolin-4(5H)-yl)-N-ethylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-2-(8-chloro-5-oxo[1,2,3]triazolo[1,5-a]quinazolin-4(5H)-yl)-N-ethylacetamide
    • [1,2,3]Triazolo[1,5-a]quinazoline-4(5H)-acetamide, 8-chloro-N-ethyl-5-oxo-N-(phenylmethyl)-
    • N-benzyl-2-(8-chloro-5-oxo-[1,2,3]triazolo[1,5-a]quinazolin-4(5H)-yl)-N-ethylacetamide
    • N-benzyl-2-(8-chloro-5-oxotriazolo[1,5-a]quinazolin-4-yl)-N-ethylacetamide
    • F2579-0158
    • SR-01000913902-1
    • 898418-94-5
    • AKOS005714780
    • SR-01000913902
    • Inchi: 1S/C20H18ClN5O2/c1-2-24(12-14-6-4-3-5-7-14)19(27)13-25-18-11-22-23-26(18)17-10-15(21)8-9-16(17)20(25)28/h3-11H,2,12-13H2,1H3
    • InChI Key: MUZRTBXMRRWFQH-UHFFFAOYSA-N
    • SMILES: N12N=NC=C1N(CC(N(CC)CC1=CC=CC=C1)=O)C(=O)C1=C2C=C(Cl)C=C1

Computed Properties

  • Exact Mass: 395.1149025g/mol
  • Monoisotopic Mass: 395.1149025g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 585
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 71.3Ų

N-benzyl-2-(8-chloro-5-oxo[1,2,3]triazolo[1,5-a]quinazolin-4(5H)-yl)-N-ethylacetamide Pricemore >>

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Additional information on N-benzyl-2-(8-chloro-5-oxo[1,2,3]triazolo[1,5-a]quinazolin-4(5H)-yl)-N-ethylacetamide

Recent Advances in the Study of N-benzyl-2-(8-chloro-5-oxo[1,2,3]triazolo[1,5-a]quinazolin-4(5H)-yl)-N-ethylacetamide (CAS: 898418-94-5)

N-benzyl-2-(8-chloro-5-oxo[1,2,3]triazolo[1,5-a]quinazolin-4(5H)-yl)-N-ethylacetamide (CAS: 898418-94-5) is a novel chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound belongs to the [1,2,3]triazolo[1,5-a]quinazoline family, which is known for its diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The unique structural features of this molecule, particularly the presence of the triazoloquinazoline core and the chloro substituent, make it a promising candidate for further drug development.

Recent studies have focused on elucidating the biological activities and mechanisms of action of this compound. Preliminary in vitro assays have demonstrated its potent inhibitory effects on specific kinase targets, which are implicated in various cancer pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) reported that N-benzyl-2-(8-chloro-5-oxo[1,2,3]triazolo[1,5-a]quinazolin-4(5H)-yl)-N-ethylacetamide exhibits significant activity against protein kinase B (Akt), a key regulator of cell survival and proliferation. The compound's IC50 value was found to be in the nanomolar range, suggesting high potency.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as an antimicrobial agent. A study published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics.

The synthesis and optimization of N-benzyl-2-(8-chloro-5-oxo[1,2,3]triazolo[1,5-a]quinazolin-4(5H)-yl)-N-ethylacetamide have also been a focus of recent research. A team of chemists from the University of Cambridge developed a scalable and efficient synthetic route for this compound, as detailed in their 2023 publication in Organic Process Research & Development. The improved synthesis method not only enhances yield but also reduces the use of hazardous reagents, aligning with the principles of green chemistry.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Pharmacokinetic studies have revealed limitations in oral bioavailability, prompting researchers to explore prodrug strategies and formulation modifications. Furthermore, ongoing toxicology studies aim to assess the compound's safety profile, which is critical for advancing it to clinical trials.

In conclusion, N-benzyl-2-(8-chloro-5-oxo[1,2,3]triazolo[1,5-a]quinazolin-4(5H)-yl)-N-ethylacetamide represents a promising scaffold for drug discovery, with demonstrated activities against kinases and bacterial pathogens. Continued research efforts are needed to address its pharmacokinetic and safety challenges, paving the way for its potential application in oncology and infectious disease therapeutics.

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